Cas no 58886-81-0 (Cyclohexanepropanenitrile, 1-formyl-)

Cyclohexanepropanenitrile, 1-formyl- is a versatile intermediate with significant applications in the synthesis of pharmaceuticals and agrochemicals. This compound offers enhanced stability and reactivity, facilitating efficient synthesis pathways. Its unique structure allows for precise control over reaction outcomes, leading to high purity and yield in downstream processes. The 1-formyl group provides additional functionality, expanding the scope of potential transformations.
Cyclohexanepropanenitrile, 1-formyl- structure
58886-81-0 structure
Product Name:Cyclohexanepropanenitrile, 1-formyl-
CAS No:58886-81-0
MF:C10H15NO
MW:165.232202768326
CID:340527
PubChem ID:11182811
Update Time:2025-10-16

Cyclohexanepropanenitrile, 1-formyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanenitrile, 1-formyl-
    • 1-(2-cyanoethyl)-1-formylcyclohexane
    • 3-(1-formylcyclohexyl)propanenitrile
    • EN300-76729
    • ZVVHVOKGEPWABZ-UHFFFAOYSA-N
    • SCHEMBL1602313
    • 58886-81-0
    • AKOS022637070
    • DTXSID80457876
    • Z1190322501
    • Inchi: 1S/C10H15NO/c11-8-4-7-10(9-12)5-2-1-3-6-10/h9H,1-7H2
    • InChI Key: ZVVHVOKGEPWABZ-UHFFFAOYSA-N
    • SMILES: O=CC1(CCC#N)CCCCC1

Computed Properties

  • Exact Mass: 165.11545
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86

Cyclohexanepropanenitrile, 1-formyl- Pricemore >>

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